![molecular formula C24H23ClFN5O3 B2606011 2-(4-chlorophenoxy)-N-(2-(5-(3-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-methylpropanamide CAS No. 921990-52-5](/img/structure/B2606011.png)
2-(4-chlorophenoxy)-N-(2-(5-(3-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-methylpropanamide
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Description
2-(4-chlorophenoxy)-N-(2-(5-(3-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-methylpropanamide is a useful research compound. Its molecular formula is C24H23ClFN5O3 and its molecular weight is 483.93. The purity is usually 95%.
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Scientific Research Applications
Anticancer Applications
Derivatives of pyrazolo[3,4-d]pyrimidines have been synthesized and evaluated for their anticancer activities. For instance, a series of 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-ones were synthesized and assessed for cytotoxic activity against HCT-116 and MCF-7 cancer cell lines. These compounds showed promising results, suggesting their potential as anticancer agents. The structural modifications and biological evaluations indicate a meaningful exploration of this scaffold for developing novel anticancer therapies (Rahmouni et al., 2016).
Anti-Inflammatory and Antinociceptive Activity
Another study on thiazolo[3,2-a]pyrimidine derivatives, synthesized from 4-fluoroaniline and ethylacetoacetate, demonstrated significant anti-inflammatory and antinociceptive activities. These compounds, particularly those with specific aryl substitutions, displayed lower ulcerogenic activity and higher safety margins, offering insights into the development of safer anti-inflammatory and pain management therapies (Alam et al., 2010).
Antimicrobial Activity
Pyrazolopyrimidin-4-one derivatives have been explored for their antimicrobial properties. The synthesis and characterization of these compounds, followed by screening against various microbial strains, highlighted their potential as new antimicrobial agents. This research area is crucial for addressing the growing concern of antibiotic resistance and the need for novel antimicrobial compounds (Hassan et al., 2015).
Enzymatic Activity Enhancement
Research into pyrazolopyrimidinyl keto-esters and their derivatives has also revealed their ability to enhance the reactivity of certain enzymes, such as cellobiase. These findings open new avenues for enzyme activation and modulation, with potential applications in various industries, including pharmaceuticals, biofuels, and food processing (Abd & Gawaad, 2008).
properties
IUPAC Name |
2-(4-chlorophenoxy)-N-[2-[5-[(3-fluorophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2-methylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23ClFN5O3/c1-24(2,34-19-8-6-17(25)7-9-19)23(33)27-10-11-31-21-20(13-29-31)22(32)30(15-28-21)14-16-4-3-5-18(26)12-16/h3-9,12-13,15H,10-11,14H2,1-2H3,(H,27,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEVOBORPBDSOLO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)NCCN1C2=C(C=N1)C(=O)N(C=N2)CC3=CC(=CC=C3)F)OC4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23ClFN5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
483.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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